Cas no 2138804-33-6 (5-(2-bromoethenyl)-N,N,1-trimethyl-1H-imidazol-2-amine)

• Product Name: 5-(2-bromoethenyl)-N,N,1-trimethyl-1H-imidazol-2-amine
• CAS No: 2138804-33-6
• MF: C₈H₁₂BrN₃
• MW: 230.10498046875
• CID: 6034403
• PubChem ID: 165783873
• Update Time: 2025-06-14

5-(2-bromoethenyl)-N,N,1-trimethyl-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 2138804-33-6
• 5-(2-bromoethenyl)-N,N,1-trimethyl-1H-imidazol-2-amine
• EN300-802437

• Inchi： 1S/C8H12BrN3/c1-11(2)8-10-6-7(4-5-9)12(8)3/h4-6H,1-3H3/b5-4+
• InChI Key： JDVJJNSBLSMPPE-SNAWJCMRSA-N
• SMILES： Br/C=C/C1=CN=C(N(C)C)N1C

Computed Properties

• Exact Mass: 229.02146g/mol
• Monoisotopic Mass: 229.02146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 21.1Ų

Additional information on 5-(2-bromoethenyl)-N,N,1-trimethyl-1H-imidazol-2-amine

Comprehensive Overview of 5-(2-bromoethenyl)-N,N,1-trimethyl-1H-imidazol-2-amine (CAS No. 2138804-33-6)

The compound 5-(2-bromoethenyl)-N,N,1-trimethyl-1H-imidazol-2-amine (CAS No. 2138804-33-6) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a bromoethenyl group and a trimethylimidazole core, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its versatility in drug discovery and its role in modulating biological pathways.

In recent years, the demand for imidazole derivatives has surged, driven by their applications in medicinal chemistry. The 5-(2-bromoethenyl)-N,N,1-trimethyl-1H-imidazol-2-amine stands out due to its potential as a building block for kinase inhibitors and antimicrobial agents. Its bromoethenyl moiety allows for further functionalization, enabling the creation of diverse derivatives with tailored properties. This adaptability aligns with current trends in precision medicine and targeted therapy, where customized molecular designs are crucial.

From an industrial perspective, the synthesis of 5-(2-bromoethenyl)-N,N,1-trimethyl-1H-imidazol-2-amine involves advanced organic chemistry techniques, including cross-coupling reactions and halogenation. These methods are widely discussed in academic circles, reflecting the growing interest in sustainable synthesis and green chemistry. The compound's stability and solubility profile also make it suitable for high-throughput screening, a key step in modern drug development pipelines.

Another area of interest is the compound's potential role in agrochemical innovation. With the global focus on food security and sustainable farming, researchers are exploring imidazole-based compounds for their pesticidal and herbicidal properties. The bromoethenyl group in 5-(2-bromoethenyl)-N,N,1-trimethyl-1H-imidazol-2-amine could enhance the bioavailability and efficacy of agrochemical formulations, addressing challenges like pest resistance and environmental impact.

In the context of AI-driven drug discovery, 5-(2-bromoethenyl)-N,N,1-trimethyl-1H-imidazol-2-amine has garnered attention as a candidate for virtual screening and molecular docking studies. Its structural features align with the Lipinski's rule of five, making it a promising lead compound for oral drug candidates. This aligns with the increasing use of computational chemistry to accelerate R&D processes.

The safety and handling of 5-(2-bromoethenyl)-N,N,1-trimethyl-1H-imidazol-2-amine are also critical topics. While it is not classified as a hazardous substance, proper laboratory practices, such as the use of personal protective equipment (PPE) and fume hoods, are recommended. Regulatory compliance, including REACH and GMP standards, ensures its safe use in industrial and research settings.

Looking ahead, the compound's applications in material science are being explored. Its imidazole ring and bromoethenyl group could contribute to the development of conductive polymers or photoactive materials, expanding its utility beyond life sciences. This multidisciplinary potential makes 5-(2-bromoethenyl)-N,N,1-trimethyl-1H-imidazol-2-amine a molecule of interest for future innovations.

In summary, 5-(2-bromoethenyl)-N,N,1-trimethyl-1H-imidazol-2-amine (CAS No. 2138804-33-6) is a versatile compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structure and functional groups position it as a key player in advancing research across multiple industries. As scientific and technological advancements continue, this molecule is poised to play a pivotal role in addressing global challenges in health, agriculture, and sustainability.